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Compound of Interest

Compound Name: Proquinazid-(propoxy-d7)

CAS No.: 2140327-37-1

Cat. No.: B15561877

Get Quote

Application Note and Protocols

Introduction
Proquinazid is a quinazolinone fungicide used to control powdery mildew on a variety of crops.

Its presence in the environment, particularly in water and soil, is a matter of concern due to

potential ecotoxicological effects. Accurate and reliable quantification of Proquinazid in

environmental matrices is therefore crucial for monitoring its fate and ensuring environmental

safety.

This application note describes the use of Proquinazid-(propoxy-d7), a deuterium-labeled

internal standard, for the quantitative analysis of Proquinazid in environmental samples by gas

chromatography-tandem mass spectrometry (GC-MS/MS) or liquid chromatography-tandem

mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is a

robust technique that compensates for variations in sample preparation and instrumental

analysis, leading to improved accuracy and precision of the results.[1][2][3]
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Proquinazid-(propoxy-d7) is an ideal internal standard for the analysis of Proquinazid as it

shares very similar physicochemical properties with the parent compound, ensuring that it

behaves similarly during extraction, cleanup, and chromatographic analysis. However, its

slightly higher mass allows it to be distinguished from the unlabeled Proquinazid by a mass

spectrometer.

Principle of Isotope Dilution Mass Spectrometry
Isotope dilution mass spectrometry (IDMS) is a highly accurate method for quantifying

compounds. It involves adding a known amount of an isotopically labeled standard (e.g.,

Proquinazid-(propoxy-d7)) to a sample before any sample processing. The labeled standard

acts as an internal reference. By measuring the ratio of the signal from the native analyte to the

signal from the labeled standard, the concentration of the native analyte in the original sample

can be precisely calculated, correcting for any losses that may occur during the analytical

procedure.

Principle of Isotope Dilution Mass Spectrometry
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Caption: Workflow illustrating the principle of isotope dilution mass spectrometry.

Experimental Protocols
Analysis of Proquinazid in Water Samples
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This protocol describes the determination of Proquinazid in water samples using solid-phase

extraction (SPE) followed by LC-MS/MS analysis, incorporating Proquinazid-(propoxy-d7) as

an internal standard.

a. Sample Preparation and Extraction

Sample Collection: Collect water samples in clean glass bottles.

Fortification: To a 100 mL water sample, add a known concentration of Proquinazid-
(propoxy-d7) internal standard solution (e.g., 10 µL of a 1 µg/mL solution).

SPE Cartridge Conditioning: Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL

of methanol followed by 5 mL of deionized water.

Sample Loading: Load the fortified water sample onto the SPE cartridge at a flow rate of

approximately 5 mL/min.

Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering

substances.

Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

Elution: Elute the analytes from the cartridge with 2 x 3 mL of ethyl acetate.

Solvent Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 1 mL of a suitable solvent (e.g., methanol/water,

50:50, v/v) for LC-MS/MS analysis.

b. LC-MS/MS Conditions (Illustrative)
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Parameter Setting

LC System Agilent 1200 Series or equivalent

Column C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
Start at 5% B, increase to 95% B over 10 min,

hold for 2 min, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

MS System Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

Proquinazid: Precursor Ion > Product Ion 1

(Quantifier), Precursor Ion > Product Ion 2

(Qualifier) Proquinazid-(propoxy-d7): Precursor

Ion+7 > Product Ion 1 (Quantifier)

Analysis of Proquinazid in Soil Samples
This protocol outlines the determination of Proquinazid in soil samples using the QuEChERS

(Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by GC-MS/MS

analysis, with Proquinazid-(propoxy-d7) as the internal standard.

a. Sample Preparation and Extraction (QuEChERS)

Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm sieve.

Weighing and Fortification: Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Add a known amount of Proquinazid-(propoxy-d7) internal standard solution.

Hydration: Add 10 mL of deionized water to the soil and vortex for 1 minute.

Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute.
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Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium

citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) to the tube. Immediately

shake vigorously for 1 minute.

Centrifugation: Centrifuge the tube at ≥3000 g for 5 minutes.

Dispersive SPE Cleanup: Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to

a 2 mL microcentrifuge tube containing d-SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg

Primary Secondary Amine (PSA), 50 mg C18).

Vortex and Centrifuge: Vortex the tube for 30 seconds and then centrifuge at high speed for

2 minutes.

Final Extract: The resulting supernatant is ready for GC-MS/MS analysis.

b. GC-MS/MS Conditions (Illustrative)

Parameter Setting

GC System Agilent 7890B GC or equivalent

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Carrier Gas Helium at a constant flow of 1.2 mL/min

Inlet Temperature 280°C

Oven Program
Start at 70°C, hold for 1 min, ramp to 300°C at

25°C/min, hold for 5 min

Injection Volume 1 µL (Splitless)

MS System Triple quadrupole mass spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

MRM Transitions

Proquinazid: Precursor Ion > Product Ion 1

(Quantifier), Precursor Ion > Product Ion 2

(Qualifier) Proquinazid-(propoxy-d7): Precursor

Ion+7 > Product Ion 1 (Quantifier)
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Data Presentation
The following tables present typical performance data for the analysis of pesticides in

environmental matrices using a deuterated internal standard. This data is for illustrative

purposes and actual performance may vary.

Table 1: Typical Method Validation Data for Proquinazid in Water

Parameter Value

Limit of Detection (LOD) 0.01 µg/L

Limit of Quantification (LOQ) 0.05 µg/L

Linearity (r²) > 0.99

Recovery (at 0.1 µg/L) 85 - 110%

Precision (RSD, %) < 15%

Table 2: Typical Method Validation Data for Proquinazid in Soil

Parameter Value

Limit of Detection (LOD) 1 µg/kg

Limit of Quantification (LOQ) 5 µg/kg

Linearity (r²) > 0.99

Recovery (at 10 µg/kg) 80 - 115%

Precision (RSD, %) < 20%

Workflow Diagram
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General Workflow for Proquinazid Analysis
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Caption: General workflow for the analysis of Proquinaz-id in environmental samples.

Conclusion
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The use of Proquinazid-(propoxy-d7) as an internal standard provides a highly reliable and

accurate method for the quantification of Proquinazid in environmental matrices such as water

and soil. The detailed protocols for SPE and QuEChERS extraction, coupled with sensitive LC-

MS/MS or GC-MS/MS analysis, enable the detection and quantification of Proquinazid at low

levels, which is essential for effective environmental monitoring. The principles and workflows

described in this application note can be adapted by researchers and analytical laboratories to

develop and validate their own methods for pesticide residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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